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Compound of Interest

Compound Name: Cobalt sulfate heptahydrate

Cat. No.: B160239

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the various hydrates of cobalt(ll)
sulfate. Cobalt sulfate and its hydrated forms are essential compounds with applications
ranging from catalysts and pigments to battery materials and as a precursor in the synthesis of
various cobalt-containing compounds. Understanding the distinct properties and
interconversion of these hydrates is critical for their effective application in research and
development.

This document details the physicochemical properties, synthesis protocols, and analytical
characterization of the primary hydrates of cobalt sulfate: heptahydrate (CoSOa-7H20),
hexahydrate (CoSOa4-6H20), monohydrate (CoSOa4-H20), and the anhydrous form (CoSQOa).

Physicochemical Properties

The different hydrates of cobalt sulfate can be distinguished by their color, crystal structure, and
physical properties such as density and solubility. A summary of these key properties is
presented in Table 1.

Table 1: Physicochemical Properties of Cobalt Sulfate Hydrates[1][2][3][4][5][6][7]
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Anhydrous Cobalt Sulfate  Cobalt Sulfate =~ Cobalt Sulfate
Property Cobalt Sulfate Monohydrate Hexahydrate Heptahydrate
(CoS04) (CoS04-H20) (CoS04-6H20) (CoS04-7H20)
Molar Mass (
154.996 173.011 263.08 281.103
g/mol)
Pink to red
Reddish Reddish
Color . ) Pink salt monoclinic
crystalline crystalline ) )
prismatic crystals
Crystal System Orthorhombic Monoclinic Monoclinic Monoclinic
Density (g/cm3) 3.71 3.075 2.019 1.948

Solubility

The solubility of cobalt sulfate hydrates varies with the degree of hydration and the solvent. The

solubility in water is particularly important for many applications. Table 2 provides a summary of

the solubility data in water at various temperatures.

Table 2: Solubility of Cobalt Sulfate Hydrates in Water[1][6]

Hydrate Form

Temperature (°C)

Solubility ( g/100 mL)

Anhydrous (CoSQa4) 20 36.2
Anhydrous (CoS0Oa4) 25 38.3
Anhydrous (CoS0Oa4) 100 84
Heptahydrate (CoSOa4-7H20) 3 60.4
Heptahydrate (CoSOa4-7H20) 70 67

Thermal Decomposition

The hydrates of cobalt sulfate undergo stepwise dehydration upon heating. The transition

temperatures and corresponding mass losses can be effectively studied using

thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). The generally
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accepted dehydration pathway involves the transformation from heptahydrate to hexahydrate,
then to monohydrate, and finally to the anhydrous form before the sulfate itself decomposes at
higher temperatures.

The heptahydrate is stable at room temperature only at a relative humidity greater than 70%;
otherwise, it effloresces to the hexahydrate.[1] The hexahydrate, upon heating, converts to the
monohydrate at approximately 100 °C and to the anhydrous form at around 250 °C.[1][8]

Table 3: Thermal Decomposition Data for Cobalt Sulfate Heptahydrate

. Temperature Range Theoretical Mass Observed Mass

Dehydration Step

(°C) Loss (%) Loss (%)
Co0S04-7H20 -

Room Temp - 100 6.41 ~6.4
Co0S04-6H20 + H20
C0S04:6H20 -

100 - 250 32.04 ~32.0
C0S04-H20 + 5H20
C0S04:H20 - CoSO4

250 - 420 6.41 ~6.4
+ H20
2C0S04 - 2Co00 +

> 735

2502 + O2

Note: Observed mass loss can vary slightly depending on experimental conditions such as
heating rate and atmosphere.

Experimental Protocols

Synthesis of Cobalt Sulfate Hydrates
1. Synthesis of Cobalt(ll) Sulfate Heptahydrate (CoSOa-7H20)[1][9]

This protocol describes the synthesis of cobalt(ll) sulfate heptahydrate from cobalt(ll) carbonate
and sulfuric acid.

o Materials: Cobalt(ll) carbonate (CoCO3), dilute sulfuric acid (H2SOa, ~2M), distilled water,
beaker, stirring rod, heating plate, filtration apparatus (funnel and filter paper), crystallizing
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dish.

e Procedure:

o Slowly add cobalt(ll) carbonate to a beaker containing a stirred solution of dilute sulfuric
acid. Continue adding the carbonate until effervescence ceases, indicating that the acid
has been neutralized. A slight excess of the carbonate ensures complete reaction of the
acid.

o Gently heat the solution on a heating plate and stir to ensure complete reaction and
dissolution of the cobalt sulfate formed.

o Filter the hot solution to remove any unreacted cobalt carbonate and other solid impurities.

o Pour the clear pink filtrate into a crystallizing dish and allow it to cool slowly to room
temperature (below approximately 42°C).[7]

o Pink-red monoclinic crystals of cobalt(ll) sulfate heptahydrate will form.

o Decant the mother liquor and collect the crystals. The crystals can be washed with a small
amount of cold distilled water and then dried between sheets of filter paper.

2. Synthesis of Cobalt(Il) Sulfate Hexahydrate (CoSOa4-6H20)[10][11]

The hexahydrate can be obtained by crystallization from an aqueous solution at a temperature
above that for the heptahydrate.

o Materials: Cobalt(ll) sulfate heptahydrate (CoSOa4-7H20) or a solution prepared as in the
previous protocol, distilled water, beaker, heating plate, stirring rod, filtration apparatus.

e Procedure:

o Prepare a saturated solution of cobalt sulfate by dissolving cobalt(ll) sulfate heptahydrate
in distilled water at an elevated temperature (e.g., 60-80 °C).[10]

o Alternatively, use the hot, filtered solution from the heptahydrate synthesis.
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o Maintain the temperature of the solution in the range of 60-80 °C and allow for slow
evaporation of the solvent.

o Crystals of the hexahydrate will form.
o Collect the crystals by filtration and dry them in a desiccator.
3. Synthesis of Cobalt(ll) Sulfate Monohydrate (CoSOa4-H20)[4]
The monohydrate is typically prepared by the controlled dehydration of the higher hydrates.
o Materials: Cobalt(ll) sulfate heptahydrate or hexahydrate, oven or furnace, ceramic crucible.

e Procedure:

[¢]

Place a sample of cobalt(ll) sulfate heptahydrate or hexahydrate in a ceramic crucible.

[¢]

Heat the crucible in an oven or furnace at a temperature between 100 °C and 250 °C.[1]

Maintain this temperature until the mass of the sample becomes constant, indicating the

[e]

complete conversion to the monohydrate.

[e]

Cool the sample in a desiccator to prevent rehydration.

Analytical Characterization

1. Thermogravimetric Analysis/Differential Scanning Calorimetry (TGA/DSC)[12][13][14][15][16]
[17]

This protocol outlines the general procedure for analyzing the thermal decomposition of cobalt

sulfate hydrates.
e Instrument: A simultaneous TGA/DSC instrument.
e Sample Preparation:

o Ensure the sample is a fine, homogeneous powder to promote uniform heating. If
necessary, gently grind the crystals in a mortar and pestle.
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o Accurately weigh 5-10 mg of the sample into a clean, tared TGA crucible (typically
aluminum or alumina).

e |nstrument Parameters:

o Temperature Program: Heat the sample from ambient temperature to 900 °C at a constant
heating rate (e.g., 10 °C/min).

o Atmosphere: Use an inert atmosphere, such as nitrogen or argon, flowing at a constant
rate (e.g., 20-50 mL/min) to prevent oxidative side reactions.

e Data Analysis:

o From the TGA curve (mass vs. temperature), determine the onset and end temperatures
of each mass loss step.

o Calculate the percentage mass loss for each step and compare it to the theoretical values
for the dehydration of the specific hydrate.

o From the DSC curve (heat flow vs. temperature), identify the endothermic peaks
corresponding to dehydration and phase transitions, and exothermic peaks corresponding
to decomposition.

2. Powder X-ray Diffraction (PXRD)[10][18][19][20][21][22][23]

This protocol provides a general method for obtaining the PXRD pattern of a cobalt sulfate
hydrate.

e Instrument: A powder X-ray diffractometer with a copper X-ray source (Cu Ka radiation, A =
1.5406 A).

e Sample Preparation:
o Grind the crystalline sample to a fine, uniform powder using a mortar and pestle.
o Mount the powdered sample onto a sample holder, ensuring a flat, level surface.

¢ |Instrument Parameters:
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o Scan Range (26): Typically from 10° to 80°.
o Step Size: A small step size (e.g., 0.02°) is used to obtain a high-resolution pattern.

o Scan Speed/Dwell Time: A slow scan speed or longer dwell time per step is used to
improve the signal-to-noise ratio.

o Data Analysis:
o The resulting diffractogram will show peaks at specific 26 angles.

o The positions (20 values) and relative intensities of these peaks are characteristic of the
crystal structure of the specific hydrate.

o Compare the obtained pattern with standard diffraction patterns from databases (e.g., the
International Centre for Diffraction Data - ICDD) to confirm the identity of the hydrate.

Visualizations
Dehydration Pathway of Cobalt Sulfate Heptahydrate

The following diagram illustrates the stepwise dehydration of cobalt sulfate heptahydrate to
the anhydrous form, highlighting the intermediate hydrates and the approximate temperature
ranges for each transition.

+ H20 + 5H20 + H20
C0S047H20 (Room Temp - 100°C) C0S04-6H20 (100 - 250°C) | C0S04-H20 (250 - 420°C) C0S04
(Heptahydrate) = (Hexahydrate) "1 (Monohydrate) (Anhydrous)

Click to download full resolution via product page

Caption: Dehydration pathway of CoSOa-7H20.

General Experimental Workflow for Characterization

This diagram outlines a typical workflow for the synthesis and characterization of a specific
cobalt sulfate hydrate.
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Caption: Synthesis and characterization workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Hydrates of Cobalt
Sulfate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160239#understanding-the-different-hydrates-of-
cobalt-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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